Cas no 627904-57-8 (1,2-Propanedione, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, dioxime)

• Product Name: 1,2-Propanedione, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, dioxime
• CAS No: 627904-57-8
• MF: C₆H₈N₄O₃
• MW: 184.152720451355
• CID: 1646351
• Update Time: 2024-09-12

1,2-Propanedione, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, dioxime Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, dioxime
• 1,2-Propanedione, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, 1,2-dioxime

• Inchi： 1S/C6H8N4O3/c1-3(7-11)5(8-12)6-4(2)9-13-10-6/h11-12H,1-2H3
• InChI Key： BHDKKLSTCZEYTI-UHFFFAOYSA-N
• SMILES： C(=NO)(C1C(C)=NON=1)C(=NO)C

Computed Properties

• Exact Mass: 184.05974

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Melting Point: 172 °C
• Boiling Point: 407.1±55.0 °C(Predicted)
• PSA: 104.1
• pka: 8.04±0.10(Predicted)